Cas no 1217500-69-0 ([5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid)

• Product Name: [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid
• CAS No: 1217500-69-0
• MF: C₇H₆BF₃O₄
• MW: 221.926352977753
• MDL: MFCD12913937
• CID: 839919
• PubChem ID: 46739475
• Update Time: 2025-06-29

[5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethoxy)phenylboronic acid
• [5-Hydroxy-2-(trifluoromethoxy)phenyl]boronic acid
• MFCD12913937
• GRXHOVJTALGZII-UHFFFAOYSA-N
• EN300-7366045
• BS-21051
• DB-296112
• SCHEMBL15269928
• (5-Hydroxy-2-(trifluoromethoxy)phenyl)boronic acid
• 5-HYDROXY-2-(TRIFLUOROMETHOXY)PHENYLBORONICACID
• 1217500-69-0
• CS-0089141
• D74838
• DTXSID50675080
• AKOS015856264
• Boronic acid, B-[5-hydroxy-2-(trifluoromethoxy)phenyl]-
• [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid

• MDL： MFCD12913937
• Inchi： 1S/C7H6BF3O4/c9-7(10,11)15-6-2-1-4(12)3-5(6)8(13)14/h1-3,12-14H
• InChI Key： GRXHOVJTALGZII-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1B(O)O)O)(F)F

Computed Properties

• Exact Mass: 222.03100
• Monoisotopic Mass: 222.0311233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92000
• LogP: -0.02940

Additional information on [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid

[5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid and CAS No. 1217500-69-0: Applications and Research Insights

[5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical development. With the CAS number 1217500-69-0, this molecule has garnered considerable attention due to its unique structural properties and broad range of applications. The presence of both hydroxyl and trifluoromethoxy functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, characterized by a phenyl ring substituted with a hydroxyl group at the 5-position and a trifluoromethoxy group at the 2-position, imparts distinct reactivity that is exploited in multiple synthetic pathways. The hydroxyl group facilitates nucleophilic substitution reactions, while the trifluoromethoxy group enhances metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The compound serves as an excellent boronic acid precursor, facilitating the introduction of aryl groups into complex molecular frameworks. This capability has been particularly useful in the construction of novel therapeutic agents targeting various diseases.

One of the most compelling applications of [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors of key enzymes involved in cancer metabolism. For instance, studies have shown that derivatives of this compound can modulate the activity of glycolytic enzymes, which are often overexpressed in tumor cells. By inhibiting these enzymes, such derivatives have demonstrated potential in reducing tumor growth and enhancing chemotherapy efficacy.

Furthermore, the trifluoromethoxy group in [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid contributes to the compound's pharmacokinetic profile, improving its bioavailability and reducing susceptibility to rapid metabolic degradation. This feature has been exploited in the design of next-generation antiviral agents. Recent research indicates that boronic acid derivatives can interfere with viral replication by inhibiting critical enzymes such as proteases and polymerases. The structural versatility of [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid allows for fine-tuning its interactions with these targets, leading to highly specific antiviral compounds.

The compound's utility extends beyond pharmaceuticals into materials science. Its ability to participate in cross-coupling reactions makes it a valuable building block for synthesizing advanced polymers and functional materials. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in electronics, coatings, and aerospace industries.

Recent advancements in computational chemistry have further highlighted the importance of [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid. Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validation, where researchers synthesize and test novel analogs based on predictive models.

The synthesis of [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid itself is a testament to the progress in synthetic organic chemistry. Modern methodologies allow for efficient production of this compound with high purity, enabling its widespread use in research and industry. Catalytic processes have been refined to minimize waste and improve yield, aligning with green chemistry principles.

In conclusion, [5-hydroxy-2-(trifluoromethoxy)phenyl]boronic acid (CAS No. 1217500-69-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical development, materials science, and organic synthesis. As research continues to uncover new applications and refine synthetic techniques, this compound will undoubtedly remain at the forefront of scientific innovation.